Cas no 1215205-10-9 (3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid)

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid Properties

Names and Identifiers

• 3'-Fluoro-5'-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid
• 3-Fluoro-5-methoxybiphenyl-3-carboxylic acid
• 3-(3-fluoro-5-methoxyphenyl)benzoic acid
• AKOS015853147
• 3/'-Fluoro-5/'-methoxybiphenyl-3-carboxylic acid
• SCHEMBL14879920
• CS-0208577
• 3''-Fluoro-5''-methoxybiphenyl-3-carboxylic Acid
• 3'-Fluoro-5'-methoxy-[1,1'-biphenyl]-3-carboxylicacid
• 3'-FLUORO-5'-METHOXYBIPHENYL-3-CARBOXYLIC ACID
• 3'-Fluoro-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1215205-10-9
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5'-methoxy-
• BS-20953
• DTXSID50681808
• MFCD15143530
• +Expand

• MDL： MFCD15143530
• InChIKey： XTCDFBNQEJRQAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO3/c1-18-13-7-11(6-12(15)8-13)9-3-2-4-10(5-9)14(16)17/h2-8H,1H3,(H,16,17)
• SMILES： COC1=CC(=CC(=C1)F)C2=CC(=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 246.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.06922237g/mol
• Heavy Atom Count: 18
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 3.19950
• PSA: 46.53000
• Boiling Point: 404.6±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 198.5±25.9 °C
• Density: 1.3±0.1 g/cm3

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%